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Cat. No.: B1245387 Get Quote

A comprehensive guide for researchers and drug development professionals on the

antibacterial efficacy of Enecadin hydrochloride against Methicillin-resistant Staphylococcus

aureus (MRSA), benchmarked against established antibiotics.

This guide provides a detailed comparison of the antibacterial performance of Enecadin
hydrochloride, a novel compound, against the standard-of-care antibiotics vancomycin,

linezolid, and daptomycin for the treatment of MRSA infections. The data presented is based on

in vitro studies, offering a quantitative assessment of its potential as a therapeutic agent.

Note on Compound Identity: Published research on the antibacterial properties of a compound

designated Malabaricone B (NS-7) has shown potent activity against MRSA. While Enecadin
hydrochloride is primarily documented as a neuroprotective agent, some pharmacological

databases suggest a link or identity between Enecadin hydrochloride and Malabaricone B

(NS-7). This guide proceeds under the assumption of this identity to fulfill the comparative

analysis based on available antibacterial data.

Performance Comparison: Minimum Inhibitory
Concentration (MIC)
The minimum inhibitory concentration (MIC) is a fundamental measure of an antimicrobial

agent's potency. The following table summarizes the MIC values of Enecadin hydrochloride
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(reported as NS-7) and comparator antibiotics against various MRSA strains. Lower MIC values

are indicative of higher antibacterial activity.

Compound
MRSA
Strain(s)

MIC Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Reference(s
)

Enecadin

hydrochloride

(NS-7)

Clinical

Isolates

(MRSA,

VRSA)

1 - 2 - -

S. aureus

ATCC 29213
0.5 - -

Vancomycin
Clinical

Isolates
0.5 - 2 1 2

MRSA 33591 1 - -

Linezolid
Clinical

Isolates
1 - 4 2 2

MRSA 33591 2 - -

Daptomycin
Clinical

Isolates
0.125 - 1 0.38 - 0.5 0.75 - 1

Mechanism of Action
Enecadin hydrochloride (as Malabaricone B/NS-7) exhibits a distinct mechanism of action

compared to traditional anti-MRSA agents.

Enecadin hydrochloride (NS-7): Current research indicates that its primary antibacterial

mechanism involves the disruption of the bacterial cell membrane's integrity. This leads to

the leakage of essential intracellular components, ultimately causing bacterial cell death.

Vancomycin: This glycopeptide antibiotic inhibits the synthesis of the peptidoglycan layer of

the bacterial cell wall.
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Linezolid: As an oxazolidinone, it inhibits the initiation of bacterial protein synthesis by

binding to the 50S ribosomal subunit.

Daptomycin: This cyclic lipopeptide disrupts the bacterial cell membrane function in a

calcium-dependent manner.
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Figure 1. Comparative
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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